![molecular formula C19H22FN3O B248815 N-(4-fluorophenyl)-3-(4-phenylpiperazin-1-yl)propanamide](/img/structure/B248815.png)
N-(4-fluorophenyl)-3-(4-phenylpiperazin-1-yl)propanamide
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Overview
Description
N-(4-fluorophenyl)-3-(4-phenylpiperazin-1-yl)propanamide, also known as FPPP, is a chemical compound that has gained significant attention in the field of scientific research. FPPP is a piperazine derivative that has been synthesized through various methods and has been studied for its potential applications in the field of pharmacology.
Mechanism of Action
N-(4-fluorophenyl)-3-(4-phenylpiperazin-1-yl)propanamide exerts its effects by binding to various receptors in the central nervous system, including the dopamine, serotonin, and adrenergic receptors. It has been found to have both agonistic and antagonistic effects on these receptors, which can result in a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of intracellular signaling pathways. This compound has been found to increase the release of dopamine, serotonin, and norepinephrine, which can result in a range of physiological effects, including increased heart rate, blood pressure, and respiration.
Advantages and Limitations for Lab Experiments
N-(4-fluorophenyl)-3-(4-phenylpiperazin-1-yl)propanamide has several advantages for use in lab experiments, including its ability to modulate neurotransmitter release and its potential use as a treatment for neuropsychiatric disorders. However, this compound also has several limitations, including its potential for abuse and its potential for toxicity at high doses.
Future Directions
There are several future directions for research on N-(4-fluorophenyl)-3-(4-phenylpiperazin-1-yl)propanamide, including the study of its potential use as a treatment for various neuropsychiatric disorders, including depression, anxiety, and schizophrenia. Additionally, further research is needed to understand the mechanisms of action of this compound and its effects on various neurotransmitter systems in the central nervous system. Finally, research is needed to determine the potential for this compound to be used in combination with other drugs for the treatment of neuropsychiatric disorders.
Synthesis Methods
N-(4-fluorophenyl)-3-(4-phenylpiperazin-1-yl)propanamide can be synthesized through various methods, including the reaction of 4-fluoroaniline with 1-benzylpiperazine, followed by the reduction of the resulting intermediate with sodium borohydride. Another method involves the reaction of 4-fluoroaniline with 1-(4-chlorobenzyl)piperazine, followed by the reduction of the intermediate with lithium aluminum hydride.
Scientific Research Applications
N-(4-fluorophenyl)-3-(4-phenylpiperazin-1-yl)propanamide has been studied extensively for its potential applications in the field of pharmacology. It has been found to have both agonistic and antagonistic effects on various receptors in the central nervous system, including the dopamine, serotonin, and adrenergic receptors. This compound has been studied for its potential use as a treatment for various neuropsychiatric disorders, including depression, anxiety, and schizophrenia.
properties
Molecular Formula |
C19H22FN3O |
---|---|
Molecular Weight |
327.4 g/mol |
IUPAC Name |
N-(4-fluorophenyl)-3-(4-phenylpiperazin-1-yl)propanamide |
InChI |
InChI=1S/C19H22FN3O/c20-16-6-8-17(9-7-16)21-19(24)10-11-22-12-14-23(15-13-22)18-4-2-1-3-5-18/h1-9H,10-15H2,(H,21,24) |
InChI Key |
AYHUHAMCGVGNLR-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CCC(=O)NC2=CC=C(C=C2)F)C3=CC=CC=C3 |
Canonical SMILES |
C1CN(CCN1CCC(=O)NC2=CC=C(C=C2)F)C3=CC=CC=C3 |
Origin of Product |
United States |
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